Cas no 1804147-76-9 (5-Cyano-1H-benzimidazole-4-acetonitrile)

• Product Name: 5-Cyano-1H-benzimidazole-4-acetonitrile
• CAS No: 1804147-76-9
• MF: C₁₀H₆N₄
• MW: 182.181440830231
• CID: 4823971
• Update Time: 2025-06-13

5-Cyano-1H-benzimidazole-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-1H-benzimidazole-4-acetonitrile

• Inchi： 1S/C10H6N4/c11-4-3-8-7(5-12)1-2-9-10(8)14-6-13-9/h1-2,6H,3H2,(H,13,14)
• InChI Key： IYQDAMIQHIKTRA-UHFFFAOYSA-N
• SMILES： N1C=NC2=C1C=CC(C#N)=C2CC#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 307
• XLogP3: 0.9
• Topological Polar Surface Area: 76.3

Additional information on 5-Cyano-1H-benzimidazole-4-acetonitrile

Comprehensive Overview of 5-Cyano-1H-benzimidazole-4-acetonitrile (CAS No. 1804147-76-9)

5-Cyano-1H-benzimidazole-4-acetonitrile (CAS No. 1804147-76-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This heterocyclic compound, characterized by its benzimidazole core and cyano functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential applications, particularly in drug discovery and advanced material development.

The molecular structure of 5-Cyano-1H-benzimidazole-4-acetonitrile features a benzimidazole ring system substituted with a cyano group at the 5-position and an acetonitrile moiety at the 4-position. This arrangement imparts distinct electronic and steric properties, which are crucial for its reactivity and interaction with other molecules. The compound's CAS number 1804147-76-9 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

In recent years, the demand for benzimidazole derivatives has surged due to their versatile applications. 5-Cyano-1H-benzimidazole-4-acetonitrile is no exception, as it is frequently utilized in the synthesis of bioactive molecules. Its cyano and acetonitrile groups act as key functional handles for further chemical modifications, enabling the creation of complex structures with tailored properties. This adaptability has made it a focal point in medicinal chemistry, where researchers aim to develop novel therapeutics for diseases such as cancer and infectious diseases.

One of the most discussed topics in the context of 5-Cyano-1H-benzimidazole-4-acetonitrile is its role in green chemistry and sustainable synthesis. With growing environmental concerns, scientists are seeking eco-friendly methods to produce such compounds. Recent advancements in catalytic processes and solvent-free reactions have highlighted the potential of benzimidazole derivatives to be synthesized with minimal environmental impact. This aligns with the broader industry trend toward sustainable and efficient chemical manufacturing.

Another area of interest is the compound's application in material science. The benzimidazole scaffold is known for its ability to form stable complexes with metals, making 5-Cyano-1H-benzimidazole-4-acetonitrile a candidate for developing advanced materials like organic semiconductors and luminescent compounds. These materials are critical for next-generation technologies, including flexible electronics and energy storage systems, which are highly sought after in today's market.

From a commercial perspective, 5-Cyano-1H-benzimidazole-4-acetonitrile is available through specialized chemical suppliers, often in high purity grades suitable for research and industrial use. Its CAS number 1804147-76-9 ensures accurate identification and procurement, reducing the risk of errors in supply chains. Companies involved in custom synthesis and contract research organizations (CROs) frequently request this compound, underscoring its importance in the chemical industry.

In summary, 5-Cyano-1H-benzimidazole-4-acetonitrile (CAS No. 1804147-76-9) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features, coupled with its applicability in pharmaceuticals, material science, and green chemistry, make it a subject of ongoing research and innovation. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing technology and improving human health.